Cas no 105829-16-1 (Pyrimidine,4-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-)

• Product Name: Pyrimidine,4-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• CAS No: 105829-16-1
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 140555
• PubChem ID: 3037471
• Update Time: 2025-04-19

Pyrimidine,4-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• 4-[[(2Z)-2-(nitromethylidene)imidazolidin-1-yl]methyl]pyrimidine
• 105829-16-1
• Pyrimidine, 4-((2-(nitromethylene)-1-imidazolidinyl)methyl)-

• Inchi： 1S/C9H11N5O2/c15-14(16)6-9-11-3-4-13(9)5-8-1-2-10-7-12-8/h1-2,6-7,11H,3-5H2/b9-6-
• InChI Key： FYZSPRUVZVFKPC-TWGQIWQCSA-N
• SMILES： [O-][N+](/C=C1/NCCN/1CC1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 221.09143
• Monoisotopic Mass: 221.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 84.19